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Compound of Interest

Compound Name: CNQX

Cat. No.: B013957 Get Quote

Researchers, scientists, and drug development professionals handling 6-cyano-7-

nitroquinoxaline-2,3-dione (CNQX) must adhere to stringent disposal protocols to ensure

laboratory safety and environmental compliance. Due to its hazardous nature, proper disposal

of CNQX is not merely a recommendation but a critical component of responsible chemical

management. This guide provides essential safety information and a step-by-step operational

plan for the proper disposal of CNQX.

Chemical and Safety Data Overview
CNQX is a competitive AMPA/kainate receptor antagonist.[1] Its hazardous properties

necessitate careful handling and disposal. The following table summarizes key quantitative and

safety data for CNQX.
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Parameter Value Source

Chemical Formula C₉H₄N₄O₄ [1]

Molecular Weight 232.15 g/mol [2]

Appearance Crystalline solid [3]

Solubility in DMSO ~5 mg/mL [3]

Solubility in DMF ~12 mg/mL [3]

Acute Toxicity
Harmful if swallowed, in

contact with skin, or if inhaled.
[4]

Skin Irritation Causes skin irritation. [4]

Eye Irritation Causes serious eye irritation. [4]

Experimental Protocols: Disposal of CNQX Waste
The proper disposal of CNQX waste involves a multi-step process that prioritizes safety and

regulatory compliance. The following protocols are based on guidelines from safety data sheets

and general best practices for hazardous chemical waste disposal.

Personal Protective Equipment (PPE) and Handling:

Engineering Controls: Handle CNQX in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation exposure.

Protective Clothing: Wear a lab coat, closed-toe shoes, and appropriate chemical-resistant

gloves (e.g., nitrile gloves).

Eye Protection: Use chemical safety goggles or a face shield to protect against splashes.

Respiratory Protection: If not handled in a fume hood or if dust is generated, use a NIOSH-

approved respirator.

Waste Collection and Storage:
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Waste Container: Use a dedicated, clearly labeled, and leak-proof container for CNQX
waste. The container should be compatible with the chemical and any solvents used.

Labeling: The waste container must be labeled "Hazardous Waste" and include the full

chemical name "6-cyano-7-nitroquinoxaline-2,3-dione (CNQX)" and the approximate

concentration and quantity of the waste.

Segregation: Do not mix CNQX waste with other incompatible waste streams.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

secondary containment area away from incompatible materials such as strong acids and

bases.[4]

Disposal Procedure:

Regulatory Compliance: Chemical waste disposal is governed by local, regional, and

national regulations. Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste and ensure complete and accurate classification.[5]

Licensed Disposal Company: Do not dispose of CNQX down the drain or in regular trash.[4]

Arrange for the collection and disposal of CNQX waste through a licensed hazardous waste

disposal company.

Documentation: Maintain a record of the amount of CNQX waste generated and the date of

disposal.

Spill and Emergency Procedures:

Small Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in the designated hazardous waste container. Clean the spill area with a suitable

solvent and then with soap and water.

Large Spills: In the event of a large spill, evacuate the area and contact your institution's

environmental health and safety (EHS) department immediately.

First Aid:
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Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical

attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.[2]

[4]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Visualizing the CNQX Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of CNQX, from

initial handling to final disposal.
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CNQX Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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